AbstractThis work is a survey considering the influence of features of the structural state of the carbon phase of diamond-like carbon coatings and their alloying on the tribological properties of these coatings. This survey is based on analyzing works with results of tribological tests of the boundary lubrication of friction surfaces covered with diamond-like coatings. In the discussion section, a special emphasis is placed on the methods of tribological tests of the coatings and the effects of the generation of protective layers that ensure lubrication and consist of adsorbed molecules of surface-active compounds used to improve the antifriction and antiwear properties of the lubricant.

Abstract—This article presents the results of studies of the structure and mechanical properties of high strength austenite chromium-free dispersion hardened Mn–Ni–V–C steel with the yield stress of at least 700 MPa; its composition and hardening method have been selected with consideration that the steel should meet the requirements of high strength and non-magnetization as well as possess a value of electrode potential in chloride media preventing galvanic corrosion during the contact with ferromagnetic low alloy and carbon steels. It has been established that, upon addition of 1–2% Cu to Mn–Ni–V–C steel, on the phase diagram of Fe–Ni–Mn, the region of existence of the γ phase is broadened, and the two phase γ + α region is narrowed and displaced toward lower Mn contents, thus increasing the austenite stability against martensite transformation upon cold deformation. Numerical assessment of the influence of alloying austenite elements Ni, Mn, and Cu on the critical extent of cold plastic deformation leading to formation of deformation martensite in steel is proposed. The temperature range of reverse transformation of this martensite into austenite during annealing has been determined as a function of nickel content in steel. The regularities of dissolution upon heating for quenching and deposition of particles of the hardening carbide phase VC have been studied for dispersion hardened steel with the following composition: 10% Mn; 10% Ni; 2% Cu; 0.3–0.4% C; ~1.4% V. It has been demonstrated that the maximum strength is achieved after quenching from 1150°C and aging at 650°C for 15 h. The cyclic durability of steel increases with the aging duration from 0.7 to 10 h; however, the strength aging close to the maximum leads to a decrease in this performance. Taking into account the performed studies of austenite stability, static and cyclic strength, and durability, the optimum interval of steel alloying with nickel, manganese, and copper has been substantiated, and the optimum mode of thermal tre-atment providing a combination of high strength with good plasticity and toughness of steel has been det-ermined.

Abstract—The method of mathematical modeling was used to determine the rate of cooling of the heat-affected zone upon assembling the weld joints of reactor plants for nuclear icebreakers by preweld depositions. The effect of thermal cycles in various sections of deposited metal welded using three types of welding consumables, namely, carbon steel, silicon-manganese steel, and steel alloyed with nickel, was simulated using a quenching deformation dilatometer. The structure and hardness of the samples after simulated exposure to thermal welding cycles were studied. The deposited metal in using a Sv-06AA carbon wire was found to have a ferrite-pearlite structure throughout the range of cooling rates. An Sv-08GS manganese silicon wire forms an acicular ferrite structure in a wide range of cooling rates, while an Sv-10GN steel wire alloyed with nickel forms an acicular and quasi-polygonal ferrite structure.

AbstractThis article investigates the change in the structure of heat-resistant nickel alloys doped with cobalt, chromium, molybdenum, aluminum, niobium, tungsten, and titanium and aluminum, cobalt, rhenium, tantalum, ruthenium, molybdenum, tungsten, and chromium under the influence of a solution of 75%Na2SO4 + 25%NaCl in temperature range 600–750°C. As the results of the study show, a corrosive film of a layer structure based on oxides of chromium, aluminum, nickel and nickel sulfides is formed on the metal surface. It has been established that the nature of corrosion destruction of metal depends on the composition and content of alloying elements in it.

AbstractTechnology for the formation of composite materials with a magnesium matrix and a filler based on lead alloys has been proposed, which makes it possible to increase the tribotechnical properties of plain bearings. According to the proposed technology, a porous magnesium matrix with open porosity is obtained by filtration of a magnesium melt through water-soluble granules, which, after solidification of the melt, are leached into a solution of acetic acid. To obtain a composite casting, a porous magnesium matrix is impregnated with lead or lead alloys. The conducted studies of the formation processes of a composite material with a magnesium matrix and babbitt filler show that the proposed technology makes it possible to obtain composite materials with satisfactory filling of porous magnesium with babbitt without discontinuities and visible defects. The filling temperature is 500–550°C and the preliminary heating temperature of porous magnesium is 200–350°С. The properties of the obtained composite with a magnesium matrix and babbitt filler show that the material has a lower (by almost 2 times), density, higher thermal conductivity, and better performance properties than lead-based alloys.

AbstractThe corrosion properties inherent in oxide coatings formed on VT1-0 and VT5 grade titanium alloys affected by fast pulsed discharges under the process of microarc oxidation (MAO) have been studied both after sealing the coatings with polymers and with no sealing. The MAO coatings were formed in a pulsed mode, the duration of the anode current pulse amounting to 250 ± 25 μs, the duration of cathode current pulse being of 5 ± 0.5 ms, the pause between the anode and cathode current pulses amounting to 250 ± 25 μs, and the repetition rate of the anode and cathode pulses being of 50 ± 0.5 Hz. Alkaline solutions were used as electrolytes. Fluoroplastic and epoxy resin solutions were used to seal the oxide coatings. The obtained MAO coatings had 4.4–7.5% porosity in the case of the VT1-0 grade alloy and 5.4–12.1% porosity in the case of the VT5 grade alloy. The average pore diameter in the oxide coatings ranged from 0.1 to 0.5 μm. The XRD phase analysis has shown the fact that, in the composition of oxide coatings, there are anatase and rutile modifications of titanium dioxide. The corrosion testing performed using a 24% sulfuric acid solution at 40 and 75°C has shown that both oxide and oxide-polymeric coatings formed on the VT1-0 grade alloy are more corrosion resistant than similar coatings formed on the VT5 grade alloy. All the types of coatings formed on the VT1-0 alloy are corrosion-resistant at a testing temperature of 40°C. The sealing of MAO coatings with the use of polymeric materials improves their corrosion-resistant properties.

AbstractThe reactions of radical copolymerization of the allyl ester of salicylic acid with styrene were carried out and their patterns and products were studied. The Feinemann–Ross method was used to determine the constants of the relative activity of the copolymers (r1 = 0.02 and r2 = 9.6) and the parameters of the microstructure of the obtained copolymers. It was found that, with an increase in the styrene content from 10 to 90 mol % in the initial mixture of monomers, the average length of microblocks consisting of styrene units increases from 2.07 to 87.4, the length of microblocks of allyl salicylate units hardly changes, and the Harvurd constants decrease from 61.60 to 2.26. The results of studying the composition and structure of styrene and allyl salicylate copolymer samples under various conditions, as well as the values of the copolymerization constants and microstructure parameters, show that the copolymer macromolecules have a statistical structure, include allyl salicylate fragments and styrene microblocks. Micromycetes such as Aspergillus niger, A. ochraseus, Penicillium cuclopium, Cladosporium herbarium, Fusarium moniliforme, and F. oxysporium were used as test cultures. Upon study of the antifungal properties, it was found that the investigated copolymer of allyl ester of salicylic acid with styrene possesses such properties.

AbstractCeramics based on hafnium carbide of a specified shape are synthesized by direct carbidization of rolled hafnium in a hydrocarbon atmosphere. The excess carbon resulting from high-temperature pyrolysis of hydrocarbons forms on the surface of ceramic hafnium carbide an easily detachable layer consisting of graphite with an admixture of amorphous carbon. The final formation of ceramics occurs at a temperature of 2400°C in an argon atmosphere. The phase composition and structure of the synthesized ceramics are characterized.

AbstractThe paper presents the results of a study of the effect of temperature and concentration of thermal ash nanoparticles 10–40 wt % on the regularity of changes in thermomechanical curves measured with a Kanavets apparatus. The influence of the concentration of the crosslinking agent dicumyl peroxide on the first-order phase transition and the temperature range of the hyperelastic and viscous-flow states has been studied. It is shown that with the introduction of 0.5 wt % of dicumyl peroxide, all three physical states are preserved in the polymer: solid, hyperelastic, and viscous-flow. With an increase in the concentration of dicumyl peroxide to 1.0–2.0 wt %, the crosslinked samples pass into a glassy state after the softening temperature.

AbstractThe influence of the contact of thermoplastic polyurethanes of various brands with fuel on their abrasion is studied. A model is proposed to estimate the influence of the fuel composition on the polymer abrasion under the action of the friction force of various values. It is found that the contact of polyurethane with diesel fuel and gasoline does not influence its abrasion, however, its contact with aviation fuel causes an effect on its abrasion.